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Compound of Interest

Compound Name: 4-Methylphenylhydrazine

Cat. No.: B1211910

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structures of 4-
Methylphenylhydrazine derivatives, a class of compounds of significant interest in medicinal
chemistry and materials science. This document summarizes key quantitative crystallographic
data, details experimental protocols for their synthesis and characterization, and visualizes the
synthetic workflow.

Introduction

4-Methylphenylhydrazine and its derivatives, particularly Schiff bases (hydrazones), are
versatile compounds known for their wide range of biological activities, including antibacterial,
antifungal, and anticancer properties. The therapeutic potential of these compounds is often
linked to their specific three-dimensional structures and intermolecular interactions in the solid
state. X-ray crystallography is a powerful technique for elucidating these structural details at the
atomic level, providing crucial insights for structure-activity relationship (SAR) studies and
rational drug design. This guide focuses on the synthesis, crystallographic analysis, and
potential biological implications of Schiff base derivatives of 4-methylphenylhydrazine.

Synthesis and Crystallization of 4-
Methylphenylhydrazine Schiff Base Derivatives
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The synthesis of 4-methylphenylhydrazine Schiff base derivatives typically involves a
condensation reaction between 4-methylphenylhydrazine and a suitable aldehyde or ketone.

General Synthesis Protocol

A general and efficient method for the synthesis of these derivatives is the condensation
reaction in an alcoholic solvent. The following protocol is a representative example:

» Dissolution: Dissolve equimolar amounts of 4-methylphenylhydrazine and the desired
aldehyde or ketone in a suitable solvent, such as ethanol or methanol.

o Reaction: The reaction mixture is typically stirred at room temperature or refluxed for a
period ranging from a few hours to overnight, depending on the reactivity of the carbonyl
compound.

» Precipitation and Filtration: Upon cooling, the Schiff base derivative often precipitates out of
the solution. The solid product is then collected by filtration.

e Washing and Drying: The collected solid is washed with a small amount of cold solvent to
remove any unreacted starting materials and then dried in a desiccator or under vacuum.

o Crystallization: Single crystals suitable for X-ray diffraction analysis are typically grown by
slow evaporation of a saturated solution of the compound in an appropriate solvent or
solvent mixture (e.g., ethanol, methanol, chloroform, or DMF-ethanol).[1][2]

The following diagram illustrates the general workflow for the synthesis and characterization of
4-methylphenylhydrazine Schiff base derivatives.
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Experimental Workflow for 4-Methylphenylhydrazine Derivatives
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A generalized workflow for the synthesis and analysis of 4-methylphenylhydrazine
derivatives.

Crystal Structure Data

The following tables summarize the crystallographic data for representative 4-
methylphenylhydrazine Schiff base derivatives found in the literature. These tables provide
key parameters for comparative analysis.

Crystal Data and Structure Refinement
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Note: Complete data for N-(2,4-dinitro-phenyl)-N'-(1-phenyl-ethylidene)-hydrazine was not
available in the provided search results.[3][4]

Selected Bond Lengths and Angles
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Note: A dash (-) indicates data that was not readily available in the summarized search results.

[3114]

Intermolecular Interactions and Crystal Packing

The crystal packing of 4-methylphenylhydrazine derivatives is predominantly governed by a
network of intermolecular interactions, including hydrogen bonds and mt-1t stacking. These
interactions play a crucial role in the stability of the crystal lattice and can influence the
physicochemical properties and biological activity of the compounds.

In many reported structures, N-H---O and C-H---O hydrogen bonds are common, leading to the
formation of one-, two-, or three-dimensional supramolecular architectures.[5] The presence of
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aromatic rings facilitates 1t-1t stacking interactions, which further stabilize the crystal packing.
The planarity of the molecule and the nature and position of substituents on the aromatic rings
significantly influence the type and strength of these intermolecular forces.

Biological Activity

Schiff base derivatives of hydrazines are well-documented for their broad spectrum of
biological activities. Several studies have reported the antibacterial and antifungal properties of
4-methylphenylhydrazine derivatives.[1][6] The imine or azomethine group (-C=N-) is a key
pharmacophore responsible for their biological action.

The mechanism of antibacterial activity is often attributed to the ability of these compounds to
chelate with metal ions essential for microbial growth or to interfere with cellular processes
through interactions with enzymes and proteins. The lipophilicity of the compounds, which can
be modulated by different substituents, also plays a vital role in their ability to penetrate
microbial cell membranes.

The following diagram illustrates a conceptual pathway of the antibacterial action of these
derivatives.
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Conceptual Pathway of Antibacterial Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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